Cas no 58706-37-9 (1H-Indazole, 1,3,7-trimethyl-)

• Product Name: 1H-Indazole, 1,3,7-trimethyl-
• CAS No: 58706-37-9
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 948924
• PubChem ID: 45121404
• Update Time: 2025-04-19

1H-Indazole, 1,3,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1,3,7-trimethyl-
• 58706-37-9
• 1,3,7-Trimethyl-1H-indazole
• SCHEMBL20215514

• Inchi： 1S/C10H12N2/c1-7-5-4-6-9-8(2)11-12(3)10(7)9/h4-6H,1-3H3
• InChI Key： YTIOEEFCRABAIP-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C)=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų